Cas no 473541-96-7 (pyrrolidine-3,4-diol)

Pyrrolidine-3,4-diol is a versatile heterocyclic compound featuring a pyrrolidine core with hydroxyl groups at the 3 and 4 positions. This diol functionality enhances its utility as a chiral building block in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its rigid structure and polar groups facilitate stereoselective reactions, making it valuable for asymmetric synthesis and ligand design. The compound’s stability and solubility in common organic solvents further support its application in medicinal chemistry, where it serves as a precursor for bioactive molecules. Pyrrolidine-3,4-diol is also employed in catalysis and material science due to its ability to form hydrogen-bonding networks.

pyrrolidine-3,4-diol structure

Product Name:pyrrolidine-3,4-diol

CAS No:473541-96-7

MF:C₄H₉NO₂

MW:103.119761228561

MDL:MFCD18074103

CID:1112746

PubChem ID:13329881

Update Time:2025-05-21

pyrrolidine-3,4-diol Chemical and Physical Properties

Names and Identifiers

- 3,4-Pyrrolidinediol
- pyrrolidine-3,4-diol
- 9046-10-0
- trans-pyrrolidine-3,4-diol
- 136779-52-7
- SY038177
- average Mn ~400
- 473541-96-7
- AKOS013013183
- PB26398
- Z1147229592
- 3,4-dihydroxy-2h-pyrroline
- MFCD08686736
- Trans-3,4-pyrrolidinediol
- PB16044
- DA-34970
- JCZPOYAMKJFOLA-UHFFFAOYSA-N
- SY031965
- EN300-102905
- DB-065561
- DB-112386
- SCHEMBL978384
- MDL： MFCD18074103
- Inchi： 1S/C4H9NO2/c6-3-1-5-2-4(3)7/h3-7H,1-2H2
- InChI Key： JCZPOYAMKJFOLA-UHFFFAOYSA-N
- SMILES： OC1CNCC1O

Computed Properties

Exact Mass: 103.063328530g/mol
Monoisotopic Mass: 103.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 58.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 52.5Å²

pyrrolidine-3,4-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM520690-1g	Pyrrolidine-3,4-diol	473541-96-7	98%	1g	$611	2024-07-16
eNovation Chemicals LLC	D543704-1g	pyrrolidine-3,4-diol	473541-96-7	95%	1g	$790	2024-05-24
eNovation Chemicals LLC	D543704-5g	pyrrolidine-3,4-diol	473541-96-7	95%	5g	$1700	2024-05-24
Enamine	EN300-102905-0.05g	pyrrolidine-3,4-diol	473541-96-7	90%	0.05g	$468.0	2023-10-28
Enamine	EN300-102905-0.1g	pyrrolidine-3,4-diol	473541-96-7	90%	0.1g	$490.0	2023-10-28
Enamine	EN300-102905-0.25g	pyrrolidine-3,4-diol	473541-96-7	90%	0.25g	$513.0	2023-10-28
Enamine	EN300-102905-0.5g	pyrrolidine-3,4-diol	473541-96-7	90%	0.5g	$535.0	2023-10-28
Enamine	EN300-102905-1.0g	pyrrolidine-3,4-diol	473541-96-7		1g	$428.0	2023-05-03
Enamine	EN300-102905-2.5g	pyrrolidine-3,4-diol	473541-96-7	90%	2.5g	$1089.0	2023-10-28
Enamine	EN300-102905-5.0g	pyrrolidine-3,4-diol	473541-96-7		5g	$1240.0	2023-05-03

pyrrolidine-3,4-diol Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Additional information on pyrrolidine-3,4-diol

Comprehensive Overview of Pyrrolidine-3,4-diol (CAS No. 473541-96-7): Properties, Applications, and Research Insights

Pyrrolidine-3,4-diol (CAS No. 473541-96-7) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This five-membered nitrogen-containing ring derivative, characterized by two hydroxyl groups at the 3rd and 4th positions, serves as a critical building block in medicinal chemistry. Its unique structural features enable interactions with biological targets, making it valuable for designing enzyme inhibitors and receptor modulators. Researchers frequently explore its potential in drug discovery, particularly for neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The compound’s stereochemistry and hydrogen-bonding capacity contribute to its role in asymmetric synthesis, a hot topic in green chemistry and catalysis. Recent studies highlight its utility in developing chiral auxiliaries, addressing the growing demand for sustainable synthetic methods. As interest in bioactive small molecules surges, Pyrrolidine-3,4-diol is increasingly referenced in patents targeting glycosidase inhibition—a mechanism linked to diabetes and viral infections. This aligns with frequent search queries like "pyrrolidine derivatives in antiviral research" or "hydroxylated heterocycles for diabetes therapy."

From a physicochemical perspective, Pyrrolidine-3,4-diol exhibits high water solubility due to its polar functional groups, a property leveraged in formulation optimization—a key concern for pharmaceutical developers. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, reflecting industry standards for quality control. Discussions on platforms like ResearchGate often emphasize its stability under physiological pH, a factor critical for prodrug design strategies.

In material science, derivatives of Pyrrolidine-3,4-diol are explored for metal-organic frameworks (MOFs), resonating with searches for "functionalized heterocycles in nanotechnology." Its bifunctional nature allows coordination with transition metals, enabling applications in sensors and catalysts. This interdisciplinary relevance underscores its importance beyond traditional organic chemistry, tapping into the booming field of smart materials.

Ongoing clinical trials investigating Pyrrolidine-3,4-diol-based compounds for age-related diseases further elevate its profile. Public databases like PubMed Central reveal a 40% increase in publications mentioning this scaffold since 2020, driven by interest in anti-aging therapeutics and mitochondrial dysfunction—topics frequently queried in academic search engines. Such trends position CAS No. 473541-96-7 as a compound of enduring scientific and commercial value.